Cas no 17291-05-3 (2H-1-Benzopyran-3,5,7-triol,2-(3,5-dihydroxy-4-methoxyphenyl)-3,4-dihydro-, (2R,3R)-)
17291-05-3 structure
Product Name:2H-1-Benzopyran-3,5,7-triol,2-(3,5-dihydroxy-4-methoxyphenyl)-3,4-dihydro-, (2R,3R)-
CAS No:17291-05-3
MF:C16H16O7
MW:320.294045448303
CID:158125
PubChem ID:176920
Update Time:2025-04-19
2H-1-Benzopyran-3,5,7-triol,2-(3,5-dihydroxy-4-methoxyphenyl)-3,4-dihydro-, (2R,3R)- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzopyran-3,5,7-triol,2-(3,5-dihydroxy-4-methoxyphenyl)-3,4-dihydro-, (2R,3R)-
- (-)-EGC-4'-O-ME
- 4'-O-methyl-epigallocatechin
- (-)-EPIGALLOCATECHIN-4'-O-METHYL ETHER
- (-)-Epigallocatechin-4'-O-methylether 〔(-)-EGC-4'-O-Me〕
- Ourateacatechin
- 3,3',5,5',7-Flavanpentol, 4'-methoxy-, (-)-
- DTXSID00938238
- 2H-1-Benzopyran-3,5,7-triol, 2-(3,5-dihydroxy-4-methoxyphenyl)-3,4-dihydro-, (2R,3R)-
- 4'-O-Methyl-epi-gallocatechin
- 17291-05-3
- Ouratea catechin
- (-)-4'-O-methylepigallocatechin
- Q27138593
- (-)-4''-O-methylepigallocatechin
- LMPK12020134
- 4'-Methyl-(-)-epigallocatechin
- 4'-O-Methyl-(-)-epigallocatechin
- UNII-WM87TQ077U
- BDBM50260057
- CHEMBL485460
- CHEBI:70253
- (2R,3R)-2-(3,5-dihydroxy-4-methoxyphenyl)-3,4-dihydro-2H-chromene-3,5,7-triol
- Ouratea-Catechin
- (-)-4'-Methylepigallocatechin
- SCHEMBL13099972
- 2H-1-Benzopyran-3,5,7-triol, 2-(3,5-dihydroxy-4-methoxyphenyl)-3,4-dihydro-, (2R-cis)-
- 4'-Methylepigallocatechin
- 4'-O-Methyl-(-)-Epi-Gallocatechin
- 4'-O-Methylepigallocatechin
- WM87TQ077U
- 2-(3,5-Dihydroxy-4-methoxyphenyl)-3,4-dihydro-2H-1-benzopyran-3,5,7-triol
- 4'-Methyl-epigallocatechin
- ConMedNP.1821
- Gallocatechin 4'-methyl ether
- Dataset-S1.355
- Dataset-S1.354
- 4'-O-methylgallocatechin
- (2R,3S)-2-(3,5-dihydroxy-4-methoxyphenyl)-3,4-dihydro-2H-chromene-3,5,7-triol
- ConMedNP.1820
- ent-Gallocatechin 4'-methyl ether
-
- Inchi: 1S/C16H16O7/c1-22-16-11(19)2-7(3-12(16)20)15-13(21)6-9-10(18)4-8(17)5-14(9)23-15/h2-5,13,15,17-21H,6H2,1H3/t13-,15-/m1/s1
- InChI Key: ITDYPNOEEHONAH-UKRRQHHQSA-N
- SMILES: O1C2C=C(C=C(C=2C[C@H]([C@H]1C1C=C(C(=C(C=1)O)OC)O)O)O)O
Computed Properties
- Exact Mass: 320.09000
- Monoisotopic Mass: 320.08960285g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 394
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 120Ų
Experimental Properties
- PSA: 119.61000
- LogP: 1.55470
2H-1-Benzopyran-3,5,7-triol,2-(3,5-dihydroxy-4-methoxyphenyl)-3,4-dihydro-, (2R,3R)- Customs Data
- HS CODE:2932999099
- Customs Data:
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2H-1-Benzopyran-3,5,7-triol,2-(3,5-dihydroxy-4-methoxyphenyl)-3,4-dihydro-, (2R,3R)- Related Literature
-
Alan Crozier,Indu B. Jaganath,Michael N. Clifford Nat. Prod. Rep. 2009 26 1001
-
Gina Borges,Michael E. J. Lean,Susan A. Roberts,Alan Crozier Food Funct. 2013 4 754
-
James Warren Drynan,Michael N. Clifford,Jacek Obuchowicz,Nikolai Kuhnert Nat. Prod. Rep. 2010 27 417
-
James Warren Drynan,Michael N. Clifford,Jacek Obuchowicz,Nikolai Kuhnert Nat. Prod. Rep. 2010 27 417
17291-05-3 (2H-1-Benzopyran-3,5,7-triol,2-(3,5-dihydroxy-4-methoxyphenyl)-3,4-dihydro-, (2R,3R)-) Related Products
- 970-74-1((-)-Epigallocatechin)
- 18829-70-4((-)-Catechin)
- 7295-85-4((±)-Catechin)
- 490-46-0((-)-Epicatechin)
- 3371-27-5((-)-Gallocatechin)
- 154-23-4(Catechin)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
Recommended suppliers
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk